N~1~-(2-methoxy-5-nitrophenyl)-N~2~-(2-methoxyphenyl)-N~2~-(phenylsulfonyl)glycinamide

• IUPAC Name: 2-[N-(benzenesulfonyl)-2-methoxyanilino]-N-(2-methoxy-5-nitrophenyl)acetamide
• InChI: InChI=1S/C22H21N3O7S/c1-31-20-13-12-16(25(27)28)14-18(20)23-22(26)15-24(19-10-6-7-11-21(19)32-2)33(29,30)17-8-4-3-5-9-17/h3-14H,15H2,1-2H3,(H,23,26)
• InChI Key: KTHBMQYWHPYFPC-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CN(C2=CC=CC=C2OC)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H21N3O7S
• Molecular Weight: 471.5 g/mol

Description

The compound of interest belongs to a class of compounds characterized by their complex molecular structures and significant chemical and physical properties, making them subjects of extensive research. These compounds often exhibit unique behaviors in chemical reactions and have distinct physical and chemical properties due to their structural features.

Synthesis Analysis

Synthesis of complex molecules like N1-(2-methoxy-5-nitrophenyl)-N2-(2-methoxyphenyl)-N2-(phenylsulfonyl)glycinamide involves multi-step chemical processes. These processes often include nitration, methoxylation, and the introduction of the phenylsulfonyl group. The synthesis methods are designed to ensure high yield and purity of the compound. Specific synthesis routes and conditions depend on the desired structural configuration and properties of the final product.

Molecular Structure Analysis

The molecular structure of such compounds is often elucidated using techniques like X-ray powder diffraction (XRPD) and density functional theory (DFT) analysis. For example, Rahmani et al. (2017) synthesized a similar compound and fully characterized it using FT-IR, 1H and 13C NMR spectroscopy, and XRPD, revealing a triclinic structure with specific space group and cell parameters (Rahmani et al., 2017).

Scientific Research Applications

Peptidomimetic Synthesis

N-Aminosulfamides, acting as peptidomimetics by replacing the C(α)H and the carbonyl of an amino acid residue with a nitrogen atom and a sulfonyl group respectively, have been synthesized. Aza-sulfurylglycinyl tripeptide analogs were effectively created from amino acid building blocks, indicating the compound's utility in designing peptide-like structures with potential biochemical applications (Turcotte, Bouayad‐Gervais, & Lubell, 2012).

Electronic and Stereochemical Studies

Investigations into the stereochemical and electronic interactions of N-methoxy-N-methyl-2-[(4′-substituted)phenylsulfinyl]propanamides provided insights into the diastereomers' structures and behaviors. This research offers a deeper understanding of the molecular dynamics and potential reactivity of compounds related to N1-(2-methoxy-5-nitrophenyl)-N2-(2-methoxyphenyl)-N2-(phenylsulfonyl)glycinamide, informing their applications in synthetic chemistry (Olivato et al., 2008).

Synthesis of Tetrahydroisoquinolines

N1-(2-methoxy-5-nitrophenyl)-N2-(2-methoxyphenyl)-N2-(phenylsulfonyl)glycinamide has been implicated in facilitating the synthesis of 4-aryl-1,2,3,4-tetrahydroisoquinolines, demonstrating its importance in creating complex molecular frameworks useful in medicinal chemistry and drug discovery processes (Kommidi, Balasubramaniam, & Aidhen, 2010).

Inhibition of Aldehyde Dehydrogenase

Research into the inhibition of aldehyde dehydrogenase (AlDH) by chlorpropamide analogs, related to N1-(2-methoxy-5-nitrophenyl)-N2-(2-methoxyphenyl)-N2-(phenylsulfonyl)glycinamide, has shed light on the mechanisms by which certain sulfonylureas interact with alcohol to elicit physiological reactions. This study contributes to understanding drug-alcohol interactions and the biochemical pathways involved in metabolizing substances (Lee, Elberling, & Nagasawa, 1992).